Cas no 933685-91-7 (2-(2-chloro-4,6-dimethylpyrimidin-5-yl)acetic acid)

• Product Name: 2-(2-chloro-4,6-dimethylpyrimidin-5-yl)acetic acid
• CAS No: 933685-91-7
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• MDL: MFCD30665126
• CID: 5237282
• Update Time: 2025-06-08

2-(2-chloro-4,6-dimethylpyrimidin-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidineacetic acid, 2-chloro-4,6-dimethyl-
• 2-(2-chloro-4,6-dimethylpyrimidin-5-yl)acetic acid

• MDL： MFCD30665126
• Inchi： 1S/C8H9ClN2O2/c1-4-6(3-7(12)13)5(2)11-8(9)10-4/h3H2,1-2H3,(H,12,13)
• InChI Key： YDTWVOPSVWFQQU-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(C)=C(CC(O)=O)C(C)=N1

Additional information on 2-(2-chloro-4,6-dimethylpyrimidin-5-yl)acetic acid

Professional Introduction to 2-(2-chloro-4,6-dimethylpyrimidin-5-yl)acetic Acid (CAS No. 933685-91-7)

2-(2-chloro-4,6-dimethylpyrimidin-5-yl)acetic acid, identified by the CAS number 933685-91-7, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a chloro substituent and a methyl group at the 4 and 6 positions of the pyrimidine ring, contribute to its unique chemical properties and biological interactions.

The< strong>2-chloro-4,6-dimethylpyrimidin-5-yl moiety in the name of this compound is a key pharmacophore that has garnered considerable attention in recent years. Pyrimidine derivatives are well-documented for their roles in various biological processes, including DNA synthesis, enzyme inhibition, and modulation of signaling pathways. The chloro group at the 2-position enhances the electrophilicity of the pyrimidine ring, making it more susceptible to nucleophilic attack and thereby facilitating various chemical modifications. This property is particularly useful in drug design, where targeted modifications can lead to enhanced efficacy and selectivity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents based on pyrimidine scaffolds. The< strong>acetic acid moiety at the 5-position of the pyrimidine ring in 2-(2-chloro-4,6-dimethylpyrimidin-5-yl)acetic acid introduces a carboxylic acid functional group, which can participate in hydrogen bonding interactions and influence the compound's solubility and bioavailability. This feature makes it an attractive candidate for further exploration in drug development.

One of the most compelling aspects of this compound is its potential application in oncology research. Pyrimidine derivatives have been extensively studied for their antitumor properties. The< strong>2-chloro-4,6-dimethylpyrimidin-5-yl group is known to interact with various enzymes involved in cancer cell proliferation and survival. Preclinical studies have suggested that compounds with similar structural motifs can inhibit key enzymes such as thymidylate synthase (TS), which is crucial for DNA synthesis in rapidly dividing cells like cancer cells. By targeting TS or related enzymes, these compounds can disrupt DNA replication and induce apoptosis in cancer cells.

The< strong>acetic acid component of 2-(2-chloro-4,6-dimethylpyrimidin-5-yl)acetic acid may also contribute to its pharmacological activity by influencing its metabolic stability and interaction with biological targets. Carboxylic acid groups are frequently incorporated into drug molecules due to their ability to form hydrogen bonds with amino acid residues in proteins. This interaction can enhance binding affinity and improve drug residence time at the target site.

In addition to its potential in oncology, 2-(2-chloro-4,6-dimethylpyrimidin-5-yl)acetic acid has shown promise in other therapeutic areas. For instance, it has been investigated for its antimicrobial properties. Pyrimidine derivatives are known to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The presence of both chloro and methyl substituents may enhance the compound's ability to interact with bacterial enzymes or cellular components, leading to inhibitory effects.

The synthesis of< strong>2-(2-chloro-4,6-dimethylpyrimidin-5-yl)acetic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the chloro group at the 2-position typically involves halogenation reactions using reagents such as phosphorus oxychloride (POCl₃) or sulfuryl chloride (SO₂Cl₂). Subsequent methylation at the 4 and 6 positions can be achieved using methylating agents like dimethyl sulfate (DMS) or methyl iodide (CH₃I). Finally, introduction of the acetic acid moiety at the 5-position often involves carboxylation reactions or hydrolysis of ester intermediates.

The purity and quality of< strong>2-(2-chloro-4,6-dimethylpyrimidin-5-yl)acetic acid are critical for its intended applications. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed techniques for characterizing this compound. These analytical methods ensure that the final product meets stringent purity standards required for pharmaceutical research and development.

The< strong>CAS number 933685-91-7 serves as a unique identifier for this compound within scientific literature and regulatory databases. This standardized numbering system facilitates accurate referencing during research collaborations, patent filings, and regulatory submissions. Researchers often rely on CAS numbers to retrieve detailed information about chemical substances from databases such as PubMed, SciFinder®, and Reaxys®.

In conclusion, 2-(2-chloro-4,6-dimethylpyrimidin-5-yl)acetic acid is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further investigation in oncology, antimicrobial therapy, and other therapeutic areas. Continued research into this compound will likely yield valuable insights into its mechanism of action and potential clinical applications.